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Abstract
Tetrabutylammonium dibromoiodide [(C₄H₉)₄N][IBr₂] is a quaternary ammonium polyhalide

salt that holds potential as a versatile reagent in organic synthesis and materials science. This

technical guide provides a detailed overview of its chemical properties, synthesis, and

reactivity. While direct applications in drug development and signaling pathways are not yet

extensively documented, its role as a halogenating agent suggests potential for the synthesis

of complex organic molecules, including pharmacologically active compounds. This document

aims to be a comprehensive resource, consolidating available data and providing detailed

experimental context to facilitate further research and application.

Core Chemical Properties
Tetrabutylammonium dibromoiodide is a crystalline solid, typically appearing as a light

yellow to brown powder. As a member of the polyhalide family, its chemistry is dominated by

the dibromoiodate ([IBr₂]⁻) anion, a linear triatomic species.

Physical and Chemical Data
A summary of the key physical and chemical properties of tetrabutylammonium
dibromoiodide is presented in Table 1. It is important to note that while data for the closely
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related tetrabutylammonium bromide (TBAB) and tetrabutylammonium tribromide (TBATB) are

abundant, specific experimental values for the dibromoiodide are less common in the literature.

Table 1: Physical and Chemical Properties of Tetrabutylammonium Dibromoiodide and

Related Compounds

Property
Tetrabutylammoniu
m Dibromoiodide

Tetrabutylammoniu
m Bromide (for
comparison)

Tetrabutylammoniu
m Tribromide (for
comparison)

Molecular Formula C₁₆H₃₆Br₂IN C₁₆H₃₆BrN C₁₆H₃₆Br₃N

Molecular Weight 529.18 g/mol [1] 322.37 g/mol 482.18 g/mol

CAS Number 15802-00-3[1] 1643-19-2 38932-80-8

Appearance
Light yellow to brown

powder/crystals
White solid Pale orange solid

Melting Point 81 °C 102-106 °C 71-76 °C

Solubility
Soluble in many

organic solvents.

Soluble in water,

dichloromethane, and

ethanol; slightly

soluble in toluene.

Information not readily

available.

Stability
Sensitive to light and

moisture.

Stable under normal

conditions.

Stable under normal

conditions.

Spectroscopic Data
Detailed spectroscopic data for tetrabutylammonium dibromoiodide is not widely published.

However, characteristic spectral features can be inferred from data on analogous

tetrabutylammonium salts.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum is expected to be

dominated by the signals of the tetrabutylammonium cation. These typically appear as a

series of multiplets in the upfield region (δ 0.9-3.4 ppm). The chemical shifts for the

tetrabutylammonium cation in similar salts are well-documented.[2]
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Infrared (IR) Spectroscopy: The IR spectrum will show characteristic C-H stretching and

bending vibrations from the butyl chains of the cation. The presence of the polyhalide anion

is not expected to produce strong, distinct bands in the mid-IR region.[3][4][5]

UV-Visible Spectroscopy: Polyhalide anions typically exhibit strong absorptions in the UV

region. For comparison, the tribromide ion ([Br₃]⁻) has a strong absorption centered around

270 nm in acetonitrile.[6] The dibromoiodate ion is also expected to have a characteristic UV

absorption maximum.

Experimental Protocols
Synthesis of Tetrabutylammonium Dibromoiodide
While a specific, detailed protocol for the synthesis of tetrabutylammonium dibromoiodide is

not readily available in peer-reviewed literature, a general and plausible method can be

adapted from the synthesis of other tetrabutylammonium polyhalides. The synthesis involves

the reaction of tetrabutylammonium iodide with elemental bromine.

Experimental Workflow: Synthesis of Tetrabutylammonium Dibromoiodide
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Caption: A generalized workflow for the synthesis of tetrabutylammonium dibromoiodide.

Methodology:

Dissolution: Dissolve one equivalent of tetrabutylammonium iodide in a suitable organic

solvent, such as dichloromethane or chloroform, in a round-bottom flask equipped with a

magnetic stirrer.
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Addition of Bromine: Slowly add one equivalent of elemental bromine (Br₂) dissolved in the

same solvent to the stirred solution at room temperature. The reaction is typically

exothermic, and the addition should be controlled to maintain a moderate temperature.

Reaction: Stir the resulting mixture at room temperature for a period of 1 to 3 hours. The

progress of the reaction can be monitored by the disappearance of the characteristic color of

bromine.

Isolation: The product can be isolated by precipitation. This is often achieved by the addition

of a less polar solvent, such as diethyl ether or hexane, until the product crystallizes out of

the solution.

Purification: The precipitated solid is collected by filtration, washed with the precipitating

solvent to remove any unreacted starting materials, and then dried under vacuum.

Note: This is a generalized procedure and may require optimization for yield and purity. All

manipulations should be carried out in a well-ventilated fume hood due to the hazardous nature

of bromine.

Reactivity and Potential Applications
Reactivity as a Halogenating Agent
The primary reactivity of tetrabutylammonium dibromoiodide is expected to be that of a mild

and selective halogenating agent. The dibromoiodate anion can serve as a source of

electrophilic bromine and iodine. The reactivity of interhalogen compounds is generally higher

than that of the parent halogens (except for F₂), due to the polarity of the interhalogen bond.[7]

[8][9]

Logical Relationship: Halogenation Mechanism
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Caption: Proposed mechanism for the halogenation of an alkene using tetrabutylammonium
dibromoiodide.

This reactivity makes it a potentially useful reagent for the synthesis of complex organic

molecules, where selectivity is crucial. For instance, it could be employed in the bromination or

iodination of activated aromatic systems or in the addition reactions to alkenes and alkynes.

Applications in Materials Science
Quaternary ammonium polyhalides have been investigated for their use in the preparation of

superconducting materials and as components of electrolytes in batteries.[1] The ionic nature

and potential for tailored properties make them interesting candidates for various applications

in materials science.
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Potential in Drug Development
While there is no direct evidence of tetrabutylammonium dibromoiodide being used in drug

development, its role as a halogenating agent is highly relevant. Halogen atoms are prevalent

in many pharmaceutical compounds and can significantly influence their pharmacokinetic and

pharmacodynamic properties. The ability to selectively introduce bromine or iodine into a

molecule is a valuable tool in medicinal chemistry for lead optimization and the synthesis of

novel drug candidates.

Quaternary ammonium salts themselves can exhibit biological activity, often as antimicrobial

agents.[10] However, the primary interest in tetrabutylammonium dibromoiodide for drug

development would likely be as a synthetic tool rather than a therapeutic agent itself.

Safety and Handling
Tetrabutylammonium dibromoiodide is classified as an irritant. It is known to cause skin and

serious eye irritation.

Hazard and Precautionary Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Recommended Handling Procedures:

Handle in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid inhalation of dust.

Wash hands thoroughly after handling.

Store in a tightly sealed container in a cool, dry place, protected from light.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b108187?utm_src=pdf-body
https://cameochemicals.noaa.gov/react/73
https://www.benchchem.com/product/b108187?utm_src=pdf-body
https://www.benchchem.com/product/b108187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tetrabutylammonium dibromoiodide is a polyhalide salt with promising, yet underexplored,

potential as a chemical reagent. Its properties as a mild halogenating agent make it a

candidate for applications in organic synthesis, including the preparation of compounds

relevant to the pharmaceutical industry. Further research is needed to fully characterize its

physical and chemical properties, optimize its synthesis, and explore its full range of reactivity

and potential applications. This guide serves as a foundational resource to stimulate and

support these future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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